Cas no 1537477-90-9 (1-[(4-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-[(4-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid
• CAS No: 1537477-90-9
• MF: C₁₂H₁₀FNO₂
• MW: 219.211706638336
• CID: 5578587
• Update Time: 2025-11-02

1-[(4-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 1-[(4-fluorophenyl)methyl]-
• 1-[(4-fluorophenyl)methyl]-1h-pyrrole-3-carboxylic acid
• 1-[(4-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C12H10FNO2/c13-11-3-1-9(2-4-11)7-14-6-5-10(8-14)12(15)16/h1-6,8H,7H2,(H,15,16)
• InChI Key： ROZLMYGFPMRTAJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)C=CC(C(O)=O)=C1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 381.8±22.0 °C(Predicted)
• pka: 5.02±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 1-[(4-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid

1-[(4-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid (CAS 1537477-90-9): A Comprehensive Overview

1-[(4-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid (CAS 1537477-90-9) is an important fluorinated pyrrole derivative that has gained significant attention in pharmaceutical research and medicinal chemistry. This compound, featuring both a pyrrole carboxylic acid moiety and a fluorobenzyl substitution, presents unique chemical properties that make it valuable for various applications. The presence of fluorine in its structure enhances its metabolic stability and bioavailability, characteristics highly sought after in modern drug discovery.

The molecular structure of 1-[(4-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid combines two pharmacologically significant components: the electron-rich pyrrole ring and the fluorinated aromatic system. This combination creates a versatile scaffold that can interact with multiple biological targets. Researchers have shown particular interest in this compound's potential as a building block for kinase inhibitors and GPCR modulators, two hot topics in current drug development pipelines addressing conditions from inflammatory diseases to neurological disorders.

Recent advancements in synthetic methodologies have made 1-[(4-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid more accessible to researchers. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents like DMSO and methanol, though its aqueous solubility is somewhat limited due to the hydrophobic fluorobenzyl group. These physicochemical properties are frequently discussed in pharmaceutical forums, especially regarding formulation challenges for potential drug candidates.

In analytical chemistry, 1-[(4-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid can be characterized using standard techniques including HPLC, LC-MS, and NMR spectroscopy. The fluorine atom provides a convenient ¹⁹F NMR signal for structural verification, a feature that simplifies quality control processes. Many research groups have published optimized analytical methods for this compound, responding to the growing demand for reliable characterization protocols in medicinal chemistry.

The stability profile of 1-[(4-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid has been extensively studied under various conditions. It demonstrates good thermal stability up to 150°C and remains stable under normal laboratory storage conditions. These stability characteristics, combined with its synthetic versatility, make it a popular intermediate in multi-step organic syntheses, particularly in the development of novel heterocyclic compounds.

From a commercial perspective, the global market for fluorinated pyrrole derivatives like 1-[(4-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid has shown steady growth, driven by increasing pharmaceutical R&D investments. Suppliers typically offer this compound in research quantities (milligram to gram scale) with purity levels ranging from 95% to 99%, catering to different research needs. Pricing trends reflect the compound's position as a specialty chemical with growing demand in academic and industrial laboratories.

Environmental and safety considerations for handling 1-[(4-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended. Material safety data sheets provide detailed handling instructions, addressing common researcher queries about storage conditions and disposal methods.

The scientific literature reveals numerous applications of 1-[(4-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid in drug discovery programs. Its structural features make it particularly valuable for creating molecular hybrids and bioisosteres, approaches that dominate current medicinal chemistry strategies. Several patent applications have disclosed derivatives of this compound as potential therapeutics, though specific indications remain confidential in early-stage research.

Future research directions for 1-[(4-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid may explore its use in materials science applications, particularly in the development of specialty polymers or electronic materials. The compound's conjugated system and fluorine substitution pattern suggest possible utility in organic electronic devices, an area receiving growing attention in materials research circles.

For researchers sourcing 1-[(4-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid, verification of CAS 1537477-90-9 and batch-specific analytical data is crucial. Reputable suppliers provide comprehensive certificates of analysis including HPLC chromatograms and NMR spectra, addressing quality concerns frequently raised in scientific purchasing discussions. The compound's availability from multiple global suppliers has improved in recent years, reflecting its established position in medicinal chemistry toolkits.

In summary, 1-[(4-fluorophenyl)methyl]-1H-pyrrole-3-carboxylic acid represents a valuable fluorinated heterocyclic building block with diverse applications in pharmaceutical research. Its unique combination of structural features, stability characteristics, and synthetic versatility continues to attract interest from both academic and industrial research communities, positioning it as a compound of ongoing significance in modern chemical research.